Cas no 111984-00-0 (7-methylimidazo[1,2-a]pyrimidine-2-carboxylic acid)

• Product Name: 7-methylimidazo[1,2-a]pyrimidine-2-carboxylic acid
• CAS No: 111984-00-0
• MF: C₈H₇N₃O₂
• MW: 177.160081148148
• CID: 2607750
• PubChem ID: 55266932
• Update Time: 2025-04-21

7-methylimidazo[1,2-a]pyrimidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 7-methylimidazo[1,2-a]pyrimidine-2-carboxylic acid
• DB-415449
• SCHEMBL23571486
• DTXSID20717183
• AKOS006312330
• 111984-00-0

• Inchi： 1S/C8H7N3O2/c1-5-2-3-11-4-6(7(12)13)10-8(11)9-5/h2-4H,1H3,(H,12,13)
• InChI Key： MIZIOIUAYSENDD-UHFFFAOYSA-N
• SMILES： OC(C1=CN2C=CC(C)=NC2=N1)=O

Computed Properties

• Exact Mass: 177.053826475Da
• Monoisotopic Mass: 177.053826475Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 67.5Ų